Cas no 2091914-14-4 ((3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane)

• Product Name: (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane
• CAS No: 2091914-14-4
• MF: C₈H₈BrFOS
• MW: 251.12
• CID: 5076540
• Update Time: 2026-03-01

(3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H8BrFOS/c1-11-8-6(9)3-5(10)4-7(8)12-2/h3-4H,1-2H3
• InChI Key： FFTBTYHJHRSKJB-UHFFFAOYSA-N
• SMILES： S(C1C=C(F)C=C(Br)C=1OC)C

Additional information on (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane

Recent Advances in the Study of (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane (CAS: 2091914-14-4)

In recent years, the compound (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane (CAS: 2091914-14-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing aromatic compound has shown promising potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. The unique structural features of this molecule, characterized by the presence of bromo, fluoro, and methoxy substituents, make it a valuable intermediate for the synthesis of more complex bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane as a key building block for the development of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized through palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of diverse chemical libraries. These libraries were subsequently screened against a panel of kinases, leading to the identification of several potent and selective inhibitors with potential therapeutic applications in oncology.

Another significant advancement was reported in the field of agrochemicals, where (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane was utilized as a precursor for the synthesis of new-generation fungicides. A study published in Pest Management Science (2024) highlighted the compound's role in the development of environmentally friendly fungicidal agents with improved efficacy against resistant strains of fungal pathogens. The incorporation of the fluorine atom was found to enhance the metabolic stability and bioavailability of the resulting fungicides, addressing a critical challenge in crop protection.

From a mechanistic perspective, recent computational studies have shed light on the molecular interactions of (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane derivatives with biological targets. Density functional theory (DFT) calculations and molecular docking simulations revealed that the bromo and fluoro substituents play crucial roles in modulating the electronic properties and binding affinities of these compounds. These insights are invaluable for the rational design of optimized derivatives with improved pharmacological profiles.

In conclusion, (3-Bromo-5-fluoro-2-methoxyphenyl)(methyl)sulfane (CAS: 2091914-14-4) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the growing understanding of its structure-activity relationships, positions it as a valuable tool for the development of novel therapeutic and agrochemical agents. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its potential in other therapeutic areas beyond oncology.